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Compound of Interest

Compound Name: Dihydrojasmone

Cat. No.: B1670601 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

physicochemical properties, synthesis, applications, and biological activities of

dihydrojasmone and cis-jasmone.

In the realm of fine chemicals and bioactive molecules, dihydrojasmone and cis-jasmone

represent two important cyclopentenone derivatives with significant applications in the

fragrance, flavor, and agricultural industries. While structurally similar, their distinct chemical

features lead to notable differences in their scent profiles, stability, and biological activities. This

guide provides a detailed comparative analysis of these two compounds, supported by

available data and experimental insights to aid researchers in their selection and application.

Physicochemical Properties: A Tabular Comparison
Dihydrojasmone and cis-jasmone share a common structural backbone but differ in the

saturation of the pentyl side chain. This seemingly minor difference has a significant impact on

their physical and chemical properties, which are summarized below.
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Property Dihydrojasmone cis-Jasmone References

Molecular Formula C₁₁H₁₈O C₁₁H₁₆O [1][2]

Molecular Weight 166.26 g/mol 164.25 g/mol [1][2]

Appearance
Colorless to pale

yellow liquid

Colorless to pale

yellow liquid
[1][2][3]

Odor Profile

Fruity, jasmine-like

with woody and herbal

undertones.

Described as having a

more almond and less

green smell than cis-

jasmone.

Intense, warm-spicy,

fruity, and floral

(jasmine) odor.

[1][3][4][5]

Boiling Point 120°C 86°C [1][2]

Flash Point 96°C 121°C [1][2]

Density 0.92 g/cm³ 0.941 g/cm³ [1][2]

Refractive Index @

20°C
1.4760 – 1.4810 1.495 – 1.501 [2][6]

Natural Occurrence

Primarily a synthetic

molecule, though

found in citrus and

bergamot orange oil.

Naturally occurs in

jasmine flower oil,

neroli, bergamot,

spearmint, and

peppermint.

[1][3][7]

Stability

Unstable in acidic

products (except

fabric conditioners)

and very alkaline

detergents.

Good stability in a

range of pH conditions

(3-11), but poor in

highly alkaline

environments (pH 14).

[1][7]
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Both dihydrojasmone and cis-jasmone can be synthesized through various routes, often

starting from readily available precursors. The choice of synthesis method can impact yield,

purity, and the isomeric composition of the final product.

Synthesis of Dihydrojasmone
A common method for synthesizing dihydrojasmone involves the intramolecular aldol

condensation of 2,5-undecanedione.[1] This diketone precursor can be prepared by reacting

heptanal with 3-buten-2-one in the presence of a thiazolium salt catalyst.[1] Another approach

starts from levulinic acid, which is converted to a Weinreb amide, followed by reaction with a

Grignard reagent and subsequent cyclization.[8]

Synthesis of Dihydrojasmone
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Caption: A common synthetic route to Dihydrojasmone.

Synthesis of cis-Jasmone
The synthesis of cis-jasmone is often more complex due to the need to control the

stereochemistry of the pentenyl side chain. One practical synthesis starts from levulinic acid,

which undergoes a series of transformations including ketalization, reduction, and ultimately a

Wittig reaction to introduce the cis-double bond, followed by cyclization.[9] Another reported

method involves the reaction of 1-chloro-2-pentene with 3-methyl-2-cyclopentene-1-one.[10]
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Synthesis of cis-Jasmone

Levulinic Acid

Ketal Ester

Ethylene glycol, p-TsOH

Ketal Alcohol

LiAlH4

Intermediate Aldehyde

Wittig Reaction Intermediate

Wittig Reagent

cis-8-Undecen-2,5-dione

cis-Jasmone

Base-catalyzed Cyclization

Click to download full resolution via product page

Caption: A multi-step synthesis of cis-Jasmone from levulinic acid.
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Comparative Biological Activity
Both dihydrojasmone and cis-jasmone exhibit interesting biological activities, particularly in

their interactions with insects and plants. These activities are a key consideration for their

application in agriculture and pest management.

Dihydrojasmone: A Molecule with Antifungal and Insect-
Deterrent Properties
Recent studies have highlighted the potential of dihydrojasmone as a biocontrol agent. It has

demonstrated significant antifungal activity, inhibiting the growth of various fungal pathogens.

[11] For instance, it has been shown to be effective against fluconazole-resistant strains of

Candida albicans and Candida parapsilosis.[12] The proposed mechanism of action involves

binding to ergosterol in the fungal membrane.[12]

In the context of insect control, dihydrojasmone acts as a deterrent for certain pests. It has

been shown to deter both larvae and adults of the lesser mealworm (Alphitobius diaperinus).

[12] Furthermore, derivatives of dihydrojasmone have been explored for their antifeedant

properties against insects.[12]

cis-Jasmone: A Plant Activator and Insect
Semiochemical
cis-Jasmone is well-documented as a plant signaling molecule that can induce defense

responses against herbivores.[13][14][15] When applied to plants, it can trigger the production

of volatile organic compounds that attract natural enemies of pests, a phenomenon known as

"indirect defense".[14][15] For example, bean plants treated with cis-jasmone become more

attractive to aphid parasitoids.[16]

Moreover, cis-jasmone itself can act as an insect repellent. It has been found to be

electrophysiologically active and repellent to aphids in laboratory and field studies.[14][16] This

dual action of repelling pests and attracting their predators makes cis-jasmone a promising

candidate for integrated pest management strategies.
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The distinct properties of dihydrojasmone and cis-jasmone lead to their use in a variety of

applications, with some overlap and some unique areas of utility.

Fragrance and Flavors
Both compounds are valued in the fragrance industry for their jasmine-like aromas.[17][18]

Dihydrojasmone is often used as a less costly alternative to cis-jasmone to impart deepness

in jasmine accords.[1] It is described as having a sweet, floral, and slightly woody aroma that

blends well with floral and woody notes.[18] cis-Jasmone, with its more complex and diffusive

warm-spicy and fruity-floral character, is a key ingredient in high-quality floral fragrances like

jasmine and tuberose.[4][19] In the flavor industry, both are used to enhance fruity and floral

notes in various food products.[18][19]

Agriculture
The biological activities of both molecules have opened up avenues for their use in agriculture.

Dihydrojasmone's antifungal and insect-deterrent properties make it a potential eco-friendly

biocontrol agent.[11][12] cis-Jasmone is being explored as a "plant activator" to enhance crop

resistance to pests by inducing natural defense mechanisms.[17][19] Its ability to repel aphids

and attract their natural enemies has been demonstrated in various crops.[14][15]

Experimental Protocols
Detailed experimental protocols for the synthesis and biological evaluation of these compounds

are extensive and can be found in the primary literature. Below is a generalized outline of a

common experimental workflow for evaluating the effect of these compounds on insect

behavior.
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Insect Behavior Bioassay Workflow

Prepare Solutions of Dihydrojasmone & cis-Jasmone

Treat Host Plants with Compound Solutions Prepare Control Plants (Solvent Only)

Introduce Insects (e.g., Aphids) to Treated and Control Plants

Observe and Record Insect Behavior (e.g., Settling, Probing)

Statistically Analyze Behavioral Data

Draw Conclusions on Repellency/Attraction
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Caption: A generalized workflow for insect behavior bioassays.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1670601?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A specific example of a detailed protocol for the synthesis of cis-jasmone from levulinic acid

can be found in the work of Ho and coworkers, which involves multiple steps including

ketalization, reduction, oxidation, Wittig reaction, and cyclization, with purification and

characterization at each step.[9]

Conclusion
Dihydrojasmone and cis-jasmone, while closely related, offer distinct advantages and

applications. Dihydrojasmone serves as a cost-effective fragrance ingredient and shows

promise as a direct antifungal and insect-deterrent agent. cis-Jasmone, on the other hand, is a

highly valued component of fine fragrances and a potent plant defense activator with a dual

mode of action against insect pests. The choice between these two molecules will depend on

the specific requirements of the application, including desired scent profile, stability, and the

targeted biological effect. Further research into their mechanisms of action and the

development of novel derivatives will undoubtedly expand their utility in various scientific and

industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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